Cas no 1448045-21-3 (N'-(4-fluorophenyl)methyl-N-(3-methoxythiolan-3-yl)methylethanediamide)

• Product name: N'-(4-fluorophenyl)methyl-N-(3-methoxythiolan-3-yl)methylethanediamide
• CAS No: 1448045-21-3
• MF: C₁₅H₁₉FN₂O₃S
• MW: 326.386366128922
• CID: 6068546
• PubChem ID: 71804919

N'-(4-fluorophenyl)methyl-N-(3-methoxythiolan-3-yl)methylethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-(4-fluorophenyl)methyl-N-(3-methoxythiolan-3-yl)methylethanediamide
• Ethanediamide, N1-[(4-fluorophenyl)methyl]-N2-[(tetrahydro-3-methoxy-3-thienyl)methyl]-
• 1448045-21-3
• N1-(4-fluorobenzyl)-N2-((3-methoxytetrahydrothiophen-3-yl)methyl)oxalamide
• AKOS024557326
• N'-[(4-FLUOROPHENYL)METHYL]-N-[(3-METHOXYTHIOLAN-3-YL)METHYL]ETHANEDIAMIDE
• N-[(4-fluorophenyl)methyl]-N'-[(3-methoxythiolan-3-yl)methyl]oxamide
• F6420-0875

• Inchi： 1S/C15H19FN2O3S/c1-21-15(6-7-22-10-15)9-18-14(20)13(19)17-8-11-2-4-12(16)5-3-11/h2-5H,6-10H2,1H3,(H,17,19)(H,18,20)
• InChI Key： YBIUMHMAMNPDNE-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=C(F)C=C1)(=O)C(NCC1(OC)CCSC1)=O

Computed Properties

• Exact Mass: 326.11004181g/mol
• Monoisotopic Mass: 326.11004181g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 92.7Ų

Additional information on N'-(4-fluorophenyl)methyl-N-(3-methoxythiolan-3-yl)methylethanediamide

N'-(4-fluorophenyl)methyl-N-(3-methoxythiolan-3-yl)methylethanediamide (CAS No. 1448045-21-3)

The compound N'-(4-fluorophenyl)methyl-N-(3-methoxythiolan-3-yl)methylethanediamide with CAS No. 1448045-21-3 is a highly specialized organic compound that has garnered significant attention in the fields of organic synthesis, materials science, and pharmacology. This compound is characterized by its unique structural features, which include a fluorophenyl group, a methoxythiolane ring, and an ethanediamide backbone. These structural elements contribute to its exceptional chemical and physical properties, making it a valuable molecule for various applications.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging cutting-edge methodologies such as transition metal-catalyzed cross-coupling reactions and stereoselective synthesis techniques. The incorporation of the fluorophenyl group introduces electronic and steric effects that enhance the molecule's reactivity and stability. Similarly, the methoxythiolane ring imparts unique solubility and biocompatibility properties, which are critical for its application in drug delivery systems and advanced materials.

One of the most promising areas of research involving this compound is its potential use in drug development. The ethanediamide backbone serves as a versatile platform for functionalization, allowing researchers to attach various bioactive moieties. Recent studies have demonstrated that this compound can act as a scaffold for designing inhibitors of key enzymes involved in neurodegenerative diseases such as Alzheimer's and Parkinson's. Its ability to penetrate cellular membranes efficiently makes it an attractive candidate for targeted drug delivery systems.

In addition to its biomedical applications, N'-(4-fluorophenyl)methyl-N-(3-methoxythiolan-3-yl)methylethanediamide has shown potential in materials science. Its unique electronic properties make it a suitable candidate for use in organic electronics, particularly in the development of flexible sensors and organic light-emitting diodes (OLEDs). Researchers have explored its role as a charge transport layer material, where its ability to facilitate efficient electron transfer has been extensively studied.

The synthesis of this compound involves a multi-step process that requires meticulous control over reaction conditions to ensure high yield and purity. Key steps include the formation of the methoxythiolane ring through sulfur-based cyclization reactions and the subsequent attachment of the fluorophenyl group via nucleophilic aromatic substitution. Recent optimizations in these reaction pathways have significantly improved the overall efficiency of the synthesis process.

From an environmental standpoint, this compound exhibits favorable biodegradation characteristics, making it suitable for applications where eco-friendliness is a priority. Its low toxicity profile further enhances its appeal for use in consumer products and industrial applications.

In conclusion, N'-(4-fluorophenyl)methyl-N-(3-methoxythiolan-3-yl)methylethanediamide (CAS No. 1448045-21-3) stands out as a versatile and innovative molecule with diverse applications across multiple disciplines. Its unique structure, combined with cutting-edge synthetic methodologies and promising research outcomes, positions it as a key player in advancing modern science and technology.